Cas no 1512310-03-0 (1-[(4-Methylmorpholin-2-yl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(4-Methylmorpholin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1512310-03-0
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5708891
• PubChem ID: 79171132
• Update Time: 2023-10-15

1-[(4-Methylmorpholin-2-yl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methylmorpholin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-804654
• AKOS017722497
• 1512310-03-0

• Inchi： 1S/C8H15N5O/c1-12-2-3-14-7(4-12)5-13-6-10-8(9)11-13/h6-7H,2-5H2,1H3,(H2,9,11)
• InChI Key： XWPHHLRMMDKSMS-UHFFFAOYSA-N
• SMILES： O1CCN(C)CC1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.2Ų